Cas no 21447-56-3 (2-methyl-5-(morpholine-4-sulfonyl)aniline)

• Product Name: 2-methyl-5-(morpholine-4-sulfonyl)aniline
• CAS No: 21447-56-3
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• MDL: MFCD02701332
• CID: 285532
• PubChem ID: 3769949
• Update Time: 2025-04-19

2-methyl-5-(morpholine-4-sulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methyl-5-(4-morpholinylsulfonyl)-
• 2-METHYL-5-(MORPHOLINE-4-SULFONYL)-PHENYLAMINE
• 2-methyl-5-morpholin-4-ylsulfonylaniline
• 3-Amino-4-methyl-benzolsulfonsaeure-morpholid
• 4-(3-amino-4-methyl-benzenesulfonyl)-morpholine
• AC1MXQUC
• AC1Q2FJS
• AG-E-57173
• CTK4E6816
• SBB042495
• 2-methyl-5-(morpholine-4-sulfonyl)aniline
• 21447-56-3
• AKOS000115611
• CS-0449737
• DTXSID00396172
• Z56780409
• 2-Methyl-5-(morpholinosulfonyl)aniline
• EN300-02148
• MFCD02701332
• BS-24997
• SR-01000027898
• SR-01000027898-1
• 2-methyl-5-(morpholine-4-sulfonyl)-phenylamine, AldrichCPR

• MDL： MFCD02701332
• Inchi： 1S/C11H16N2O3S/c1-9-2-3-10(8-11(9)12)17(14,15)13-4-6-16-7-5-13/h2-3,8H,4-7,12H2,1H3
• InChI Key： OGFHXMSWYWAUDF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)N)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 256.08828
• Monoisotopic Mass: 256.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 456.4°Cat760mmHg
• Flash Point: 229.8°C
• Refractive Index: 1.593
• PSA: 72.63